Cas no 1001201-61-1 (tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate)
![tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate structure](https://ossimg.kuujia.com/scimg/1001500/1001201-61-1x500.png)
1001201-61-1 structure
Product Name:tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
CAS No:1001201-61-1
MF:C17H26N4O3
MW:334.413343906403
MDL:MFCD28010044
CID:1040076
PubChem ID:59580357
Update Time:2025-04-20
tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
- tert-butyl (5R,7R)-6,7-dihydro-7-hydroxy-5-methyl-5H-cyclopenta[d]pyrimidin-4-ylcarbamate
- tert-butyl 4-[(5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]piperazine-1-carboxylate
- 4-[(5R,7S)-6,7-Dihydro-7-hydroxy-5-methyl-5H-cyclopentapyrimidin-4-yl]-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
- 1001201-61-1
- FJZNFQTYLHVIML-NEPJUHHUSA-N
- A897592
- DB-344343
- AKOS016006485
- DTXSID70732427
- tert-Butyl4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate
- SCHEMBL192707
-
- MDL： MFCD28010044
- Inchi： 1S/C17H26N4O3/c1-11-9-12(22)14-13(11)15(19-10-18-14)20-5-7-21(8-6-20)16(23)24-17(2,3)4/h10-12,22H,5-9H2,1-4H3/t11-,12+/m1/s1
- InChI Key： FJZNFQTYLHVIML-NEPJUHHUSA-N
- SMILES： O[C@@H]1C2C(=C(N=CN=2)N2CCN(C(=O)OC(C)(C)C)CC2)[C@H](C)C1
Computed Properties
- Exact Mass: 334.20000
- Monoisotopic Mass: 334.20049070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (6.4 g/l) (25 º C),
- PSA: 78.79000
- LogP: 2.07720
tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM166777-1g |
tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001201-61-1 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM166777-1g |
tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001201-61-1 | 95% | 1g |
$765 | 2023-02-19 | |
| eNovation Chemicals LLC | D296908-100mg |
tert-butyl (5R,7R)-6,7-dihydro-7-hydroxy-5-methyl-5H-cyclopenta[d]pyrimidin-4-ylcarbamate |
1001201-61-1 | 95% | 100mg |
$415 | 2024-05-24 | |
| eNovation Chemicals LLC | D296908-100mg |
tert-butyl (5R,7R)-6,7-dihydro-7-hydroxy-5-methyl-5H-cyclopenta[d]pyrimidin-4-ylcarbamate |
1001201-61-1 | 95% | 100mg |
$415 | 2025-02-20 | |
| Ambeed | A111097-1g |
tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate |
1001201-61-1 | 95+% | 1g |
$695.0 | 2024-04-26 | |
| eNovation Chemicals LLC | D296908-100mg |
tert-butyl (5R,7R)-6,7-dihydro-7-hydroxy-5-methyl-5H-cyclopenta[d]pyrimidin-4-ylcarbamate |
1001201-61-1 | 95% | 100mg |
$415 | 2025-03-03 |
tert-Butyl 4-((5R,7S)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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